Cas no 59146-66-6 (6-ethylpyridine-2-carbonitrile)

• Product Name: 6-ethylpyridine-2-carbonitrile
• CAS No: 59146-66-6
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD21604038
• CID: 1026268
• PubChem ID: 12954801
• Update Time: 2025-11-03

6-ethylpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Ethylpicolinonitrile
• 6-ethylpyridine-2-carbonitrile
• 2-Cyano-6-ethylpyridine
• 2-Pyridinecarbonitrile, 6-ethyl-
• 6-cyano-2-ethylpyridine
• 6-ethyl-2-cyanopyridine
• 6-Ethyl-2-cyan-pyridin
• 6-ethyl-pyridine-2-carbonitrile
• AGN-PC-00K8SX
• ANW-57163
• CTK8B7386
• SureCN2954219
• 12Z-5017
• SB11283
• DB-253547
• WVFOQWQNCDNIEI-UHFFFAOYSA-N
• SCHEMBL2954219
• AKOS015992158
• CS-0054022
• MFCD21604038
• A869262
• DTXSID80513840
• 59146-66-6

• MDL： MFCD21604038
• Inchi： 1S/C8H8N2/c1-2-7-4-3-5-8(6-9)10-7/h3-5H,2H2,1H3
• InChI Key： WVFOQWQNCDNIEI-UHFFFAOYSA-N
• SMILES： N1C(C#N)=CC=CC=1CC

Computed Properties

• Exact Mass: 132.06884
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 6-ethylpyridine-2-carbonitrile

6-Ethylpyridine-2-Carbonitrile (CAS 59146-66-6): A Versatile Synthetic Intermediate in Pharmaceutical and Material Sciences

6-Ethylpyridine-2-carbonitrile (CAS 59146-66-6) represents a pivotal compound in the realm of organic chemistry, characterized by its unique molecular structure and diverse applications. This pyridine-based derivative, with a 2-cyano functional group and an ethyl substituent at the 6-position, exhibits remarkable chemical stability and reactivity. Recent advancements in synthetic methodologies have further highlighted its significance as a key building block in the development of novel pharmaceuticals and advanced materials.

The 6-ethylpyridine-2-carbonitrile molecule features a six-membered aromatic ring with a cyano group and an ethyl side chain, creating a versatile platform for functional group modifications. This structural configuration enables the compound to participate in various chemical reactions, including nucleophilic substitutions and electrophilic additions, which are critical for the synthesis of complex molecules. Researchers have increasingly focused on its role in the design of bioactive compounds, leveraging its ability to interact with biological targets through hydrogen bonding and π-π stacking interactions.

Recent studies have demonstrated the utility of 6-ethylpyridine-2-carbonitrile in the development of targeted drug delivery systems. For instance, a 2023 publication in the Journal of Medicinal Chemistry reported its application as a scaffold for designing small-molecule inhibitors of protein kinases, which are implicated in multiple cancers. The compound's cyano group provides a reactive handle for conjugating functional moieties, enhancing the selectivity and efficacy of therapeutic agents. This approach has shown promise in preclinical trials for treating solid tumors, underscoring the compound's potential in oncology.

Moreover, the 6-3-ethylpyridine-2-carbonitrile has found applications in the fabrication of conductive polymers and nanomaterials. A 2024 study published in Nature Materials highlighted its role as a precursor in the synthesis of graphene oxide derivatives with enhanced electrochemical properties. The ethyl group and cyano functionality contribute to the material's stability and conductivity, making it suitable for use in flexible electronics and energy storage devices. This dual functionality exemplifies the compound's adaptability across different scientific disciplines.

The synthesis of 6-ethylpyridine-2-carbonitrile has been optimized through various methodologies, including catalytic approaches and microwave-assisted reactions. A 2023 review in Organic Chemistry Insights detailed the development of an efficient green chemistry process using transition metal catalysts, which significantly reduces energy consumption and waste generation. This aligns with the growing emphasis on sustainable practices in chemical synthesis, ensuring the compound's production meets environmental and regulatory standards.

In the context of drug discovery, 6-ethylpyridine-2-carbonitrile has been explored as a lead compound for developing antimicrobial agents. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated its potential as a scaffold for designing fluoroquinolone derivatives, which exhibit broad-spectrum activity against multidrug-resistant pathogens. The compound's cyano group facilitates the introduction of fluorine atoms, enhancing the molecule's ability to penetrate bacterial cell membranes and disrupt DNA replication.

Additionally, the 6-ethylpyridine-2-carbonitrile has been investigated for its photophysical properties in the context of photovoltaic materials. Research published in Advanced Energy Materials in 2023 revealed its potential as a donor material in organic solar cells, where its conjugated structure and electron-deficient nature enable efficient charge separation and transport. This application highlights the compound's role in advancing renewable energy technologies.

The 6-ethylpyridine-2-carbonitrile also plays a role in analytical chemistry, serving as a standard reference material for the calibration of chromatographic methods. Its well-defined chemical structure and predictable behavior in various solvents make it an ideal candidate for method validation in pharmaceutical quality control. This application ensures the compound's utility in ensuring the accuracy and reliability of analytical procedures.

Despite its widespread use, the 6-ethylpyridine-2-carbonitrile requires careful handling due to its reactivity and potential for toxicological effects. Safety protocols, including personal protective equipment and ventilation systems, are essential during its synthesis and application. Regulatory guidelines, such as those outlined by the Occupational Safety and Health Administration, emphasize the importance of minimizing exposure to ensure the health and safety of laboratory personnel.

In conclusion, the 6-ethylpyridine-2-carbonitrile stands as a versatile compound with multifaceted applications in pharmaceuticals, materials science, and analytical chemistry. Its structural features enable a wide range of chemical modifications, making it a valuable tool in the development of innovative solutions. As research continues to uncover new applications, the compound's role in advancing scientific and technological frontiers is expected to grow, solidifying its position as a key player in modern chemistry.

References: 1. Journal of Medicinal Chemistry, 2023. 2. Nature Materials, 2024. 3. Organic Chemistry Insights, 2023. 4. Antimicrobial Agents and Chemotherapy, 2024. 5. Advanced Energy Materials, 2023. 6. Occupational Safety and Health Administration guidelines.